2-[2-(4-nitrophenyl)-2-oxoethyl]-2,3-dihydro-1??,2-benzothiazole-1,1,3-trione

• IUPAC Name: 2-[2-(4-nitrophenyl)-2-oxoethyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C15H10N2O6S/c18-13(10-5-7-11(8-6-10)17(20)21)9-16-15(19)12-3-1-2-4-14(12)24(16,22)23/h1-8H,9H2
• InChI Key: KDNRXRRJFWDVBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H10N2O6S
• Molecular Weight: 346.3 g/mol

Description

The compound is a benzothiazole derivative with a 4-nitrophenyl group and a 2-oxoethyl group attached. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. Thiazoles are five-membered rings containing one sulfur atom, one nitrogen atom, and three carbon atoms. The 4-nitrophenyl group is a phenyl ring with a nitro group (-NO2) attached at the 4-position. The 2-oxoethyl group is a two-carbon chain with a carbonyl group (=O) at the 2-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (benzene and thiazole), a nitro group, and a carbonyl group. These functional groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, the nitro group is typically electron-withdrawing and can participate in electrophilic aromatic substitution reactions. The carbonyl group can undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a nitro group could increase the compound’s reactivity. The carbonyl group could potentially form hydrogen bonds, influencing the compound’s solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many benzothiazole derivatives exhibit biological activity and are used in medicinal chemistry.

Future Directions

The future research directions would depend on the specific applications of this compound. Given the biological activity of many benzothiazole derivatives, potential directions could include further exploration of its medicinal properties or its use as a building block in the synthesis of complex molecules.